Cas no 2167863-12-7 (2-(iodomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione)

• Product Name: 2-(iodomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione
• CAS No: 2167863-12-7
• MF: C₉H₁₅IO₄S
• MW: 346.182474374771
• CID: 6203954
• PubChem ID: 165522594
• Update Time: 2025-07-15

2-(iodomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione Chemical and Physical Properties

Names and Identifiers

• 2-(iodomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione
• 2167863-12-7
• EN300-1277793
• 2-(iodomethyl)-1,4-dioxa-9lambda6-thiaspiro[5.5]undecane-9,9-dione

• Inchi： 1S/C9H15IO4S/c10-5-8-6-13-7-9(14-8)1-3-15(11,12)4-2-9/h8H,1-7H2
• InChI Key： CNWAYWLIXFIADL-UHFFFAOYSA-N
• SMILES： ICC1COCC2(CCS(CC2)(=O)=O)O1

Computed Properties

• Exact Mass: 345.97358g/mol
• Monoisotopic Mass: 345.97358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61Ų

Additional information on 2-(iodomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione

Introduction to 2-(iodomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione (CAS No. 2167863-12-7)

2-(iodomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione, identified by its CAS number 2167863-12-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic thiazole derivative features a unique structural framework composed of a thiazole ring fused with a cycloalkane backbone, further functionalized with an iodomethyl group and oxo moieties. The intricate architecture of this molecule makes it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The structural motif of 2-(iodomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione is characterized by its spirocyclic core, which consists of a thiazole ring linked to a decane skeleton through an oxygen atom. This spiro arrangement introduces rigidity to the molecule, potentially enhancing its binding affinity to biological targets. The presence of an iodomethyl group at the 2-position provides a reactive handle for further chemical modifications, enabling the synthesis of more complex derivatives. Additionally, the oxo groups at the 1 and 4 positions contribute to the molecule's polarity and solubility, making it suitable for various pharmacokinetic profiles.

In recent years, spirocyclic compounds have emerged as a class of structurally diverse and biologically active molecules. Their unique scaffolds often exhibit favorable pharmacological properties, including enhanced metabolic stability and reduced toxicity. Among these spirocyclic derivatives, thiazole-based compounds have shown particular promise in the treatment of various diseases, such as infectious disorders and chronic inflammatory conditions. The compound 2-(iodomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione (CAS No. 2167863-12-7) represents an advanced derivative that combines the advantageous features of both spirocyclic and heterocyclic systems.

One of the most compelling aspects of 2-(iodomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione is its potential as a scaffold for drug discovery. The spirocyclic core provides a stable platform for molecular interactions with biological targets, while the iodomethyl group allows for selective functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in medicinal chemistry to introduce aryl or vinyl groups into complex molecules, thereby expanding their pharmacological repertoire.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. Thiazoles are known to possess antimicrobial, anti-inflammatory, and anticancer properties, among others. The compound 2-(iodomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione (CAS No. 2167863-12-7) leverages these properties by incorporating a thiazole ring into its structure. Furthermore, the spirocyclic arrangement may enhance its bioavailability and reduce off-target effects compared to simpler linear or cyclic analogs.

The synthesis of 2-(iodomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The introduction of the iodomethyl group is particularly critical and must be carried out under conditions that prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, making them more accessible for further research and development.

In conclusion,2-(iodomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione (CAS No. 2167863-12-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its spirocyclic core combined with functional groups such as the iodomethyl and oxo moieties makes it a versatile scaffold for drug discovery efforts aimed at addressing various therapeutic challenges. As research in this field continues to evolve,2-(iodomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione is poised to play an important role in the development of next-generation therapeutic agents.